1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea

• CAS No.: 182498-32-4
• Product Name: 1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea
• Molecular Formula: C13H10BrN3O4
• Molecular Weight: 352.14 g/mol
• IUPAC Name: 1-(2-bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea
• Standard InChI: InChI=1S/C13H10BrN3O4/c14-9-3-1-2-4-10(9)15-13(19)16-11-6-5-8(17(20)21)7-12(11)18/h1-7,18H,(H2,15,16,19)
• Standard InChIKey: MQBZVUNNWUIPMK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br
• Appearance: white solid powder
• Description: SB225002 is a novel and potent microtubule inhibitor and CXCR2 antagonist with potential anticancer activity. SB225002 promotes mitotic catastrophe in chemo-sensitive and -resistant ovarian cancer cells independent of p53 status in vitro. SB225002 induces apoptosis in both wild-type and p53-deficient ovarian cancer (OVCA) cells through alternative mechanisms. SB225002 promotes mitotic catastrophe, as evidenced by the accumulation of mitotic cells with spindle abnormalities, chromosome mis-segregation, multi-polar cell division, multiple nuclei, aneuploidy/polyploidy and subsequent extensive apoptosis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(2-hydroxy-4-nitrophenyl)-N'-(2-bromophenyl)urea; SB 225002; SB-225002; SB225002
• Reference: 1: Goda AE, Koyama M, Sowa Y, Elokely KM, Yoshida T, Kim BY, Sakai T. Molecular mechanisms of the antitumor activity of SB225002: a novel microtubule inhibitor. Biochem Pharmacol. 2013 Jun 15;85(12):1741-52. doi: 10.1016/j.bcp.2013.04.011. Epub 2013 Apr 20. PubMed PMID: 23611835.; 2: Du M, Qiu Q, Gruslin A, Gordon J, He M, Chan CC, Li D, Tsang BK. SB225002 promotes mitotic catastrophe in chemo-sensitive and -resistant ovarian cancer cells independent of p53 status in vitro. PLoS One. 2013;8(1):e54572. doi: 10.1371/journal.pone.0054572. Epub 2013 Jan 24. PubMed PMID: 23359652; PubMed Central PMCID: PMC3554720.; 3: Qu Y, Zhou F, Xu XY. [Selective non-peptide CXCR2 antagonist SB225002 inhibits choroidal neovascularization in rat model]. Zhonghua Yan Ke Za Zhi. 2009 Aug;45(8):742-5. Chinese. PubMed PMID: 20021889.; 4: Manjavachi MN, Quintão NL, Campos MM, Deschamps IK, Yunes RA, Nunes RJ, Leal PC, Calixto JB. The effects of the selective and non-peptide CXCR2 receptor antagonist SB225002 on acute and long-lasting models of nociception in mice. Eur J Pain. 2010 Jan;14(1):23-31. doi: 10.1016/j.ejpain.2009.01.007. Epub 2009 Mar 4. PubMed PMID: 19264522.; 5: Bento AF, Leite DF, Claudino RF, Hara DB, Leal PC, Calixto JB. The selective nonpeptide CXCR2 antagonist SB225002 ameliorates acute experimental colitis in mice. J Leukoc Biol. 2008 Oct;84(4):1213-21. doi: 10.1189/jlb.0408231. Epub 2008 Jul 24. PubMed PMID: 18653784.
• PubChem Compound: 3854666
• Last Modified: Nov 11 2021